Cas no 2055405-85-9 (methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate;hydrochloride)

• Product Name: methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate;hydrochloride
• CAS No: 2055405-85-9
• MF: C₈H₁₂ClN₃O₂
• MW: 217.652780532837
• MDL: MFCD28893508
• CID: 4634873
• PubChem ID: 127264230
• Update Time: 2025-06-13

methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate hydrochloride
• methyl 4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylate hydrochloride
• methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate;hydrochloride

• MDL： MFCD28893508
• Inchi： 1S/C8H11N3O2.ClH/c1-13-8(12)7-4-6-5-9-2-3-11(6)10-7;/h4,9H,2-3,5H2,1H3;1H
• InChI Key： CVJVUIKTSBBCTP-UHFFFAOYSA-N
• SMILES： C(C1=NN2CCNCC2=C1)(=O)OC.Cl

methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate;hydrochloride

Methyl 4,5,6,7-Tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; Hydrochloride (CAS No. 2055405-85-9): An Overview

Methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride (CAS No. 2055405-85-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolopyrazines, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride consists of a pyrazolopyrazine core with a methyl ester group and a hydrochloride salt. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The compound is highly soluble in water and organic solvents, making it suitable for various pharmaceutical formulations.

Recent studies have explored the pharmacological properties of methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer properties. Preclinical studies have demonstrated that methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways. These findings suggest that this compound could be a promising candidate for further development as an anticancer agent.

In addition to its anti-inflammatory and anti-cancer activities, methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride has also shown neuroprotective effects. Studies have indicated that it can protect neurons from oxidative stress-induced damage and reduce neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These neuroprotective properties make it a potential therapeutic option for treating neurological disorders.

The safety profile of methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride has been evaluated in preclinical studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. However, further clinical trials are necessary to fully establish its safety and efficacy in humans.

The synthesis of methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride involves several steps. The key intermediates are typically prepared through condensation reactions followed by cyclization and esterification processes. The final step involves the formation of the hydrochloride salt to improve solubility and stability. The synthetic route is scalable and can be adapted for large-scale production in pharmaceutical settings.

In conclusion, methyl 4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-2-carboxylate; hydrochloride (CAS No. 2055405-85-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in the fields of inflammation, cancer therapy, and neuroprotection. As more studies are conducted to elucidate its mechanisms of action and optimize its pharmacological properties, this compound may play a significant role in advancing medical treatments for various diseases.